![molecular formula C12H10N2S B6209872 5-[(3-ethynylphenyl)methyl]-1,3-thiazol-2-amine CAS No. 937632-50-3](/img/no-structure.png)
5-[(3-ethynylphenyl)methyl]-1,3-thiazol-2-amine
Overview
Description
The compound “5-[(3-ethynylphenyl)methyl]-1,3-thiazol-2-amine” is a complex organic molecule that contains a thiazole ring, which is a heterocyclic compound with a five-membered ring containing both sulfur and nitrogen atoms . The compound also contains an ethynylphenyl group, which is a phenyl group (a ring of six carbon atoms) with an ethynyl group (a carbon-carbon triple bond) attached .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-[(3-ethynylphenyl)methyl]-1,3-thiazol-2-amine involves the reaction of 3-ethynylbenzaldehyde with thiosemicarbazide, followed by cyclization of the resulting intermediate to form the thiazole ring. The thiazole ring is then functionalized with a methyl group and a benzyl group to yield the final product.", "Starting Materials": [ "3-ethynylbenzaldehyde", "thiosemicarbazide", "methyl iodide", "benzyl bromide", "potassium carbonate", "acetonitrile", "ethanol" ], "Reaction": [ "Step 1: React 3-ethynylbenzaldehyde with thiosemicarbazide in ethanol to form the intermediate 5-[(3-ethynylphenyl)methyl]-1,3-thiazol-2-thiol.", "Step 2: Cyclize the intermediate in the presence of potassium carbonate in acetonitrile to form the thiazole ring.", "Step 3: React the thiazole intermediate with methyl iodide in the presence of potassium carbonate in acetonitrile to introduce a methyl group.", "Step 4: React the resulting intermediate with benzyl bromide in the presence of potassium carbonate in acetonitrile to introduce a benzyl group.", "Step 5: Purify the final product by column chromatography." ] } | |
CAS RN |
937632-50-3 |
Molecular Formula |
C12H10N2S |
Molecular Weight |
214.3 |
Purity |
0 |
Origin of Product |
United States |
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